BENGHE Methodological & Application

Check Availability & Pricing

4-Chloro-2,3-dihydroxybenzoic acid as a
chemical intermediate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

4-Chloro-2,3-dihydroxybenzoic
Compound Name:

acid
CAS No.: 27864-01-3
Cat. No.: B2965640

Get Quote

\ J

An In-Depth Guide to 4-Chloro-2,3-dihydroxybenzoic Acid as a Chemical Intermediate

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for researchers, medicinal chemists,
and drug development professionals on the strategic use of 4-Chloro-2,3-dihydroxybenzoic
acid as a versatile chemical intermediate. Moving beyond a simple datasheet, this guide
delves into the compound's core properties, offers a plausible synthetic strategy, and presents
detailed protocols for its application in synthesizing novel molecular entities.

Core Concepts: Understanding the Intermediate

4-Chloro-2,3-dihydroxybenzoic acid is a polysubstituted aromatic compound belonging to the
dihydroxybenzoic acid (DHBA) family. Its structure is characterized by a benzoic acid core
functionalized with a chlorine atom and two adjacent hydroxyl (catechol) groups. This specific
arrangement of functional groups imparts a unique reactivity profile, making it a valuable
building block in organic synthesis.
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o Carboxylic Acid Group (-COOH): Serves as a primary handle for forming amides, esters, and

other acyl derivatives. Its acidity can be modulated for various reaction conditions.

o Catechol Moiety (1,2-dihydroxybenzene): This feature is crucial. It can act as a potent

bidentate ligand for metal chelation, a key property in the design of certain therapeutic

agents.[1] The hydroxyl groups are also nucleophilic and can be alkylated or acylated,

offering further points for molecular elaboration.

e Chlorine Atom (-ClI): As an electron-withdrawing group, it influences the acidity of the

carboxylic acid and the reactivity of the aromatic ring. It also provides a potential site for

more advanced cross-coupling reactions.

The strategic placement of these groups allows for regioselective reactions, enabling chemists

to build molecular complexity in a controlled manner.

Physicochemical & Safety Data

A thorough understanding of the physical properties and safety profile is paramount before any

experimental work. The data below has been consolidated from authoritative sources.

Property Value Source
IUPAC Name 4-chloro-2,3-dihydroxybenzoic
acid
CAS Number 27864-01-3 [2]
Molecular Formula C7HsCIO4 [2]
Molecular Weight 188.57 g/mol [2]
Melting Point 225-226 °C [2]
Physical Form Powder [2]
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Safety Profile:
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Hazard Class Statement GHS Code
Skin Irritation Causes skin irritation H315[2]
Eye Irritation Causes serious eye irritation H319[2]
Respiratory Irritation May cause respiratory irritation ~ H335[2]

Primary Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective
gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of water),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[2][3] Always consult the full Safety
Data Sheet (SDS) before handling.[2][3][4][5][6]

Synthesis Strategy: A Plausible Approach

While numerous synthetic routes to substituted hydroxybenzoic acids exist, a practical
approach to 4-Chloro-2,3-dihydroxybenzoic acid can be envisioned starting from a
commercially available precursor. The following workflow illustrates a logical, multi-step

synthesis.
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Proposed Synthetic Workflow

4-Chlororesorcinol
(Starting Material)

Nitration
(HNOs, H2S04)

4-Chloro-2-nitroresorcinol

Reduction

(e.g., Fe, HCI)

2-Amino-4-chlororesorcinol

Sandmeyer-type Reaction
1. NaNOz, H2S0a
2. H20, Heat

4-Chloro-1,2,3-trihydroxybenzene

Kolbe-Schmitt Carboxylation
1. Base (e.g., K2COs)
2. COz, Pressure, Heat
3. Acid Workup

4-Chloro-2,3-dihydroxybenzoic acid
(Target Intermediate)

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 4-Chloro-2,3-dihydroxybenzoic acid.
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Causality Behind the Synthetic Design:

 Nitration: Introducing a nitro group is a standard method for installing an amine precursor.
The directing effects of the two hydroxyl groups on 4-chlororesorcinol would favor nitration at
the C2 position.

e Reduction: The nitro group is reliably reduced to an amine using methods like catalytic
hydrogenation or, more classically, iron powder in acidic conditions. This amine is the key to
introducing the third hydroxyl group.

» Diazotization and Hydrolysis: The Sandmeyer reaction is a cornerstone of aromatic
synthesis. The primary aromatic amine is converted to a diazonium salt, which is an
excellent leaving group. Subsequent heating in aqueous acid replaces it with a hydroxyl
group, completing the tri-substituted phenol intermediate.

o Carboxylation: The Kolbe-Schmitt reaction is a well-established industrial process for
synthesizing hydroxybenzoic acids.[7] By forming the phenoxide salt and reacting it with
carbon dioxide under pressure, the carboxylic acid group is introduced, yielding the final
product.

Application Notes & Experimental Protocols

The utility of 4-Chloro-2,3-dihydroxybenzoic acid lies in its ability to serve as a scaffold for
more complex molecules, particularly in drug discovery. Dihydroxybenzoic acid derivatives
have been investigated for a range of biological activities, including antioxidant, anti-
inflammatory, and anticancer properties.[8][9] The catechol moiety is a known structural alert
for iron chelation, a therapeutic strategy for certain disorders.[1]

The following protocol details the synthesis of a novel ester derivative, a common initial step in
creating a library of compounds for biological screening.

Protocol: Synthesis of Methyl 4-Chloro-2,3-
dihydroxybenzoate

This protocol describes a standard esterification procedure. The rationale for this
transformation is to protect the carboxylic acid or to create a less polar derivative for
subsequent reactions or biological assays.
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Esterification Protocol Workflow

Start Reagents
4-Chloro-2,3-dihydroxy- Methanol (Solvent/Reagent)
benzoic acid Sulfuric Acid (Catalyst)

Reaction | Fischer Esterification
Reflux, 4-6h}

{
Workup | 1. Cool Reaction
2. Neutralize (NaHCOs)

3. Extract (Ethyl Acetate)}

{
Purification | 1. Dry (Na2S0Oa)
2. Evaporate Solvent
3. Recrystallization or
Silica Gel Chromatography}

{
Final Product | Methyl 4-Chloro-2,3-
dihydroxybenzoate}

Analysis | Confirm Structure &
Purity via NMR, MS, HPLC}

Click to download full resolution via product page

Caption: Workflow for the synthesis of a methyl ester derivative.
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A. Materials & Reagents

Reagent Quantity Moles (equiv.) Purpose
4-Chloro-2,3- ) ]

] ] ] 1.00g 5.30 mmol (1.0) Starting Material
dihydroxybenzoic acid
Methanol (Anhydrous) 25 mL - Reagent & Solvent
Sulfuric Acid

0.2mL ~3.7 mmol (0.7) Catalyst

(Concentrated)

Saturated Sodium

) ~30 mL - Neutralization
Bicarbonate (ag.)
Ethyl Acetate ~50 mL - Extraction Solvent
Brine ~20 mL - Washing
Anhydrous Sodium .
~5¢ - Drying Agent

Sulfate

B. Step-by-Step Methodology

¢ Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add 4-Chloro-2,3-dihydroxybenzoic acid (1.00 g).

o Reagent Addition: Add anhydrous methanol (25 mL) to the flask and stir to suspend the solid.
Carefully and slowly, add concentrated sulfuric acid (0.2 mL) to the stirring suspension.

o Expert Insight: The acid is added slowly as the dissolution is exothermic. Using anhydrous
methanol is critical to push the equilibrium of the Fischer esterification towards the
product.

» Reaction: Heat the mixture to reflux (approximately 65-70 °C) using a heating mantle.
Maintain reflux with stirring for 4-6 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC) using a suitable solvent system (e.g., 30% Ethyl Acetate in
Hexanes). The starting material is significantly more polar than the product ester.
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o Workup - Quenching: After the reaction is complete (as indicated by TLC), allow the flask to
cool to room temperature. Carefully pour the reaction mixture into a beaker containing ice

(~50 9).

o Workup - Neutralization: Slowly add saturated sodium bicarbonate solution to the mixture
until the effervescence ceases and the pH is neutral (~7-8). This step neutralizes the sulfuric
acid catalyst and any remaining carboxylic acid.

o Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract with
ethyl acetate (2 x 25 mL). Combine the organic layers.

o Expert Insight: The catechol moiety can make the product somewhat water-soluble. A third
extraction may be necessary if the yield is low.

o Workup - Washing: Wash the combined organic layer with brine (1 x 20 mL) to remove
residual water and inorganic salts.

 Purification - Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate,
filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield
the crude product.

 Purification - Final Step: The crude ester can be purified by recrystallization from a suitable
solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica
gel.[10]

e Characterization: Confirm the identity and purity of the final product using analytical
techniques such as *H NMR, 3C NMR, Mass Spectrometry, and HPLC.

This protocol serves as a template. The hydroxyl groups of the catechol are also susceptible to
acylation under different conditions (e.g., using acetic anhydride and pyridine). By carefully
selecting reagents, chemists can selectively functionalize different parts of the 4-Chloro-2,3-
dihydroxybenzoic acid scaffold.

References

e Cheméo. Chemical Properties of Benzoic acid, 4-chloro-3-hydroxy- (CAS 34113-69-4). [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://pdf.benchchem.com/29/Application_Notes_and_Protocols_for_the_Purification_of_4_Chloro_3_Nitro_5_Sulfamoylbenzoic_Acid.pdf
https://www.benchchem.com/product/b2965640/docs?utm_src=pdf-body#4-chloro-2-3-dihydroxybenzoic-acid-as-a-chemical-intermediate
https://www.benchchem.com/product/b2965640/docs?utm_src=pdf-body#4-chloro-2-3-dihydroxybenzoic-acid-as-a-chemical-intermediate
https://www.chemeo.com/cid/80-161-5/Benzoic-acid-4-chloro-3-hydroxy-.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2965640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Matrix Fine Chemicals. 4-CHLORO-2-HYDROXYBENZOIC ACID | CAS 5106-98-9. [Link]

YouTube. 2, 3, and 4 hydroxybenzoic acid syntheses. [Link]

PharmaCompass. 4-Chloro-2-hydroxybenzoic acid | Drug Information, Uses, Side Effects,
Pharma intermediate Chemistry. [Link]

Ataman Kimya. 4-HYDROXYBENZOIC ACID. [Link]

NINGBO INNO PHARMCHEM. 4-Hydroxybenzoic Acid: A Key Intermediate for Chemical
Manufacturers. [Link]

Google Patents. US4409240A - Derivatives of dihydroxybenzoic acid and pharmaceutical
composition thereof.

ResearchGate. A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. [Link]

MDPI. Investigation of the Effect of 2,3-Dihydrobenzoic Acid Acid (2,3-DHBA) on the Lipid
Profiles of MCF-7 and MDA-MB-231 Human Breast Cancer Cells via an Untargeted
Lipidomic Approach. [Link]

Journal of Chemical and Pharmaceutical Research. Synthesis of 4-hydroxybenzoic acid
incorporated azo dyes derivatives as potent biological activity molecules. [Link]

MDPI. Synthesis of 3,4-Dihydroxybenzoic Acid in E. coli and C. glutamicum Using
Dehydroshikimate Dehydratase of Different Types. [Link]

Google Patents.

Taylor & Francis Online. 4-hydroxybenzoic acid — Knowledge and References. [Link]

South Dakota State University Open PRAIRIE. 2,3,4 Trihydroxybenzoic Acid, A Plant
Secondary Metabolite Inhibits Cancer Cell Growth. [Link]

Preprints.org. Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product
Attenuates Cancer. [Link]

Organic Syntheses. 3,5-dihydroxybenzoic acid. [Link]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.matrix-fine-chemicals.com/product/4-chloro-2-hydroxybenzoic-acid_mm5106989.html
https://www.youtube.com/watch?v=k-F_w-b5r1Y
https://www.pharmacompass.com/ing/4-chloro-2-hydroxybenzoic-acid
https://www.ataman-kimya.com/4-hydroxybenzoic-acid_u231/
https://www.inno-pharmchem.com/news/4-hydroxybenzoic-acid-a-key-intermediate-for-chemical-manufacturers-1478147.html
https://www.researchgate.net/publication/285584518_A_practical_synthesis_of_3-chloro-24-difluoro-5-hydroxybenzoic_acid
https://www.mdpi.com/1420-3049/28/18/6643
https://www.jocpr.com/articles/synthesis-of-4hydroxybenzoic-acid-incorporated-azo-dyes-derivatives-as-potent-biological-activity-molecules.pdf
https://www.mdpi.com/2076-2607/11/8/2070
https://www.tandfonline.com/doi/book/10.1201/9780429281732-52
https://openprairie.sdstate.edu/etd2/2077/
https://www.preprints.org/manuscript/202305.2023/v1
https://www.orgsyn.org/demo.aspx?prep=cv2p0214
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2965640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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